Cas no 5413-75-2 (Crocein Scarlet 3B)

• Product Name: Crocein Scarlet 3B
• CAS No: 5413-75-2
• MF: C₂₂H₁₇N₄NaO₇S₂
• MW: 536.512753248215
• MDL: MFCD00003907
• CID: 45832
• PubChem ID: 87565646
• Update Time: 2026-05-14

Crocein Scarlet 3B Chemical and Physical Properties

Names and Identifiers

• Brilliant Crocein
• Crocein Scarlet MOO
• brilliant crocein moo (C.I. 27290)
• sodium 6-hydroxy-5-(4-phenylazophenylazo)naphthalene-2,4-disulphonate
• brillant crocein MOO
• Brilliant Crocein MOO
• Acid Red 73
• Crocein Scarlet 3B
• BRILLIANT CROCEIN C.I. NO. 27290
• Crocein Scarlet 3b Standard
• AcidscarletGR
• C.I.Acidred73
• CROCEIN SCARLET
• CROCEINEACIDRED
• Croceinscralet
• SOLVENT RED 69
• 7-Hydroxy-8-(4-phenylazophenylazo)-1,3-naphthalenedisulfonic acid disodium salt
• C.I. 27290
• Acid Red 73
• Woodstain Scarlet
• C.I. Acid Red 73, disodium salt
• C.I. Acid Red 73
• 5PLA82FV3C
• Brilliant Crocein (C.I. 27290)
• Brilliant Scarlet R (VAN)
• Brilliantcroceine
• sodium 7-hydroxy-8-((E)-(4-((E)-phenyldiazenyl)phenyl)diazenyl)naphthalene-1,3

• MDL： MFCD00003907
• Inchi： 1S/C22H16N4O7S2.2Na/c27-19-11-6-14-12-18(34(28,29)30)13-20(35(31,32)33)21(14)22(19)26-25-17-9-7-16(8-10-17)24-23-15-4-2-1-3-5-15;;/h1-13,27H,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b24-23+,26-25+;;
• InChI Key： PEAGNRWWSMMRPZ-RVTJCSDESA-L
• SMILES： S(C1C([H])=C(C([H])=C2C([H])=C([H])C(=C(C2=1)/N=N/C1C([H])=C([H])C(=C([H])C=1[H])/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 556.01000
• Monoisotopic Mass: 556.00993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 952
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 201

Experimental Properties

• Color/Form: Yellow light red powder
• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water
• PSA: 200.83000
• LogP: 7.34600
• Color index: 27290
• Solubility: It is red in water, soluble in alcohol and fibrinolysin, insoluble in acetone and insoluble in other organic solvents

Crocein Scarlet 3B Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20/21/22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates